1-Butanol
1-Butanol
N-butyl alcohol is a colorless liquid. Used in organic chemical synthesis, plasticizers, detergents, etc.
Butan-1-ol is a primary alcohol that is butane in which a hydrogen of one of the methyl groups is substituted by a hydroxy group. It it produced in small amounts in humans by the gut microbes. It has a role as a protic solvent, a human metabolite and a mouse metabolite. It is a primary alcohol, a short-chain primary fatty alcohol and an alkyl alcohol.
1-Butanol is a natural product found in Zea mays, Zingiber mioga, and other organisms with data available.
1-Butanol is a metabolite found in or produced by Saccharomyces cerevisiae.
A four carbon linear hydrocarbon that has a hydroxy group at position 1.
Butan-1-ol is a primary alcohol that is butane in which a hydrogen of one of the methyl groups is substituted by a hydroxy group. It it produced in small amounts in humans by the gut microbes. It has a role as a protic solvent, a human metabolite and a mouse metabolite. It is a primary alcohol, a short-chain primary fatty alcohol and an alkyl alcohol.
1-Butanol is a natural product found in Zea mays, Zingiber mioga, and other organisms with data available.
1-Butanol is a metabolite found in or produced by Saccharomyces cerevisiae.
A four carbon linear hydrocarbon that has a hydroxy group at position 1.
Brand Name:
Vulcanchem
CAS No.:
71-36-3
VCID:
VC20850910
InChI:
InChI=1S/C4H10O/c1-2-3-4-5/h5H,2-4H2,1H3
SMILES:
CCCCO
Molecular Formula:
C4H10O
C4H10O
CH3(CH2)3OH
C4H10O
CH3(CH2)3OH
Molecular Weight:
74.12 g/mol
1-Butanol
CAS No.: 71-36-3
Cat. No.: VC20850910
Molecular Formula: C4H10O
C4H10O
CH3(CH2)3OH
Molecular Weight: 74.12 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | N-butyl alcohol is a colorless liquid. Used in organic chemical synthesis, plasticizers, detergents, etc. Butan-1-ol is a primary alcohol that is butane in which a hydrogen of one of the methyl groups is substituted by a hydroxy group. It it produced in small amounts in humans by the gut microbes. It has a role as a protic solvent, a human metabolite and a mouse metabolite. It is a primary alcohol, a short-chain primary fatty alcohol and an alkyl alcohol. 1-Butanol is a natural product found in Zea mays, Zingiber mioga, and other organisms with data available. 1-Butanol is a metabolite found in or produced by Saccharomyces cerevisiae. A four carbon linear hydrocarbon that has a hydroxy group at position 1. |
|---|---|
| CAS No. | 71-36-3 |
| Molecular Formula | C4H10O C4H10O CH3(CH2)3OH |
| Molecular Weight | 74.12 g/mol |
| IUPAC Name | butan-1-ol |
| Standard InChI | InChI=1S/C4H10O/c1-2-3-4-5/h5H,2-4H2,1H3 |
| Standard InChI Key | LRHPLDYGYMQRHN-UHFFFAOYSA-N |
| SMILES | CCCCO |
| Canonical SMILES | CCCCO |
| Boiling Point | 243.9 °F at 760 mmHg (USCG, 1999) 117.6 °C 117 °C 243 °F |
| Colorform | Colorless liquid |
| Flash Point | 84 °F (USCG, 1999) 37 °C 98 °F, 37 °C (closed cup) Flash point: 28.89 degrees C, closed cup 29 °C c.c. 84 °F |
| Melting Point | -129 °F (USCG, 1999) -88.6 °C -89.8 °C -90 °C -129 °F |
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